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Compound of Interest

Compound Name: Formamidinium iodide

Cat. No.: B12059652

For researchers and professionals in the fields of renewable energy and materials science,
accurately certifying the power conversion efficiency (PCE) of novel photovoltaic materials is a
critical step toward validating their potential. This guide provides a comparative analysis of the
protocols used to certify formamidinium iodide (FAI) perovskite solar cells and other leading
solar cell technologies. It includes a summary of certified performance data, detailed
experimental methodologies, and a standardized workflow for efficiency certification.

Performance Data Comparison

The following table summarizes the certified record efficiencies and key performance
parameters for formamidinium iodide perovskite solar cells and a range of alternative
photovoltaic technologies. These values have been certified by accredited laboratories under
standard test conditions (STC).
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Experimental Protocols for Efficiency Certification

The certification of solar cell efficiency follows rigorous, standardized protocols to ensure
accuracy and comparability of results across different laboratories and technologies. The
primary standards are developed by the International Electrotechnical Commission (IEC). For
emerging technologies like perovskite solar cells, additional specific best practices and stability
testing protocols from organizations like the International Summit on Organic Photovoltaic
Stability (ISOS) are crucial.

l. Standard Test Conditions (STC)

For all solar cell technologies, the primary performance is measured under Standard Test
Conditions (STC) to provide a common baseline for comparison.[10][11] These conditions are:

e Irradiance: 1000 W/m?[10][11][12]
o Cell Temperature: 25°C[10][11][12]

e Light Spectrum: Air Mass 1.5 (AM1.5)[10][11][12]

Il. Current-Voltage (I-V) Characteristic Measurement

The core of efficiency certification is the measurement of the current-voltage (I-V) curve of the
solar cell under STC.[13] From this curve, the key performance parameters are determined:

o Open-Circuit Voltage (VOC): The maximum voltage when no current is flowing.

o Short-Circuit Current Density (JSC): The maximum current density at zero voltage.
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« Fill Factor (FF): A measure of the "squareness" of the |-V curve, calculated as the ratio of the
maximum power to the product of VOC and JSC.

o Power Conversion Efficiency (PCE): The ratio of the maximum power output to the input light
power.

Protocol for Formamidinium lodide Perovskite Solar Cells:

Due to the common occurrence of hysteresis in perovskite solar cells, specific considerations
must be taken during I-V measurements:[5][14]

e Preconditioning: The cell should be preconditioned under a specific bias (e.g., near the
maximum power point or open-circuit) for a defined duration before the scan to allow the
device to reach a more stable state.[14]

» Scan Direction and Rate: |-V curves should be measured by scanning the voltage in both
forward (from short-circuit to open-circuit) and reverse (from open-circuit to short-circuit)
directions.[14] The scan rate should be reported, as it can significantly influence the
measured efficiency.[14]

» Stabilized Power Output: The most reliable measure of perovskite solar cell efficiency is the
stabilized power output at the maximum power point (MPP).[5] This involves holding the cell
at a constant voltage near the MPP and recording the power output until it stabilizes.[12]

lll. Stability Testing Protocols

Beyond the initial efficiency measurement, assessing the operational stability of the solar cell is
crucial for determining its long-term performance.

For Formamidinium lodide Perovskite Solar Cells (ISOS Protocols):

The ISOS protocols provide a framework for stability testing of perovskite solar cells under
various stressors.[9] Key tests include:

e |ISOS-D (Dark Stability): The device is stored in the dark at elevated temperatures (e.g., 65°C
or 85°C) and, in some cases, high humidity to assess its intrinsic stability.[12]
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e |ISOS-L (Light Stability): The device is continuously illuminated (e.g., 1-sun intensity) at a
controlled temperature to evaluate its performance under operational conditions.

e ISOS-T (Thermal Cycling): The device is subjected to repeated temperature cycles to assess
its durability against thermal stress.[9]

For Crystalline Silicon and Thin-Film Solar Modules (IEC 61215 & IEC 61646):

These standards are more mature and focus on module-level testing to qualify for long-term
outdoor operation.[13][15][16][17][18] Key tests include:

Thermal Cycling Test: Modules are subjected to a large number of temperature cycles (e.qg.,
-40°C to +85°C) to test for fatigue and delamination.[13][19]

o Damp Heat Test: Modules are exposed to high temperature (e.g., 85°C) and high relative
humidity (e.g., 85%) for an extended period (e.g., 1000 hours) to test for moisture ingress
and corrosion.[13][19]

e Humidity Freeze Test: This test combines high humidity with sub-zero temperatures to
evaluate the module's resistance to freezing and thawing cycles.[13][19]

» UV Preconditioning Test: Modules are exposed to a defined dose of UV radiation to assess
the stability of the encapsulant and other polymeric materials.[16]

Standardized Certification Workflow

The following diagram illustrates a generalized workflow for the efficiency certification of a solar
cell, from initial sample preparation to final reporting. This process ensures that all necessary
steps are taken to produce reliable and comparable data.
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Solar Cell Efficiency Certification Workflow
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A generalized workflow for solar cell efficiency certification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to Certifying Solar Cell Efficiency:
Formamidinium lodide vs. Alternatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12059652#protocols-for-certifying-the-efficiency-of-
formamidinium-iodide-solar-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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